Cas no 13949-65-0 (Pentanoic acid, 2-phenoxy-)

Pentanoic acid, 2-phenoxy- structure
Pentanoic acid, 2-phenoxy- structure
Product Name:Pentanoic acid, 2-phenoxy-
CAS No:13949-65-0
MF:C11H14O3
MW:194.227063655853
CID:1272200
Update Time:2024-08-03

Pentanoic acid, 2-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 2-phenoxy-
    • Inchi: 1S/C11H14O3/c1-2-6-10(11(12)13)14-9-7-4-3-5-8-9/h3-5,7-8,10H,2,6H2,1H3,(H,12,13)
    • InChI Key: XYOHPPZTSDDKFM-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(OC1=CC=CC=C1)CCC

Computed Properties

  • Exact Mass: 194.094
  • Monoisotopic Mass: 194.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Density: 1.113±0.06 g/cm3(Predicted)
  • Melting Point: 114-116 °C(Solv: benzene (71-43-2); ligroine (8032-32-4))
  • Boiling Point: 311.4±15.0 °C(Predicted)
  • pka: 3.22±0.10(Predicted)
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